![molecular formula C7H12O4 B6180301 rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid CAS No. 2639371-31-4](/img/no-structure.png)
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid
Description
“rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid” is a chemical compound used in scientific research. It has the molecular formula C7H12O4 and a molecular weight of 160.17 .
Molecular Structure Analysis
The molecular structure of “rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid” is derived from its molecular formula, C7H12O4 . Unfortunately, the specific details about its molecular structure are not available in the retrieved resources.Physical And Chemical Properties Analysis
“rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid” has a molecular weight of 160.17 . The other physical and chemical properties of this compound are not detailed in the available resources.Mechanism of Action
The mechanism of action for “rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid” is not specified in the available resources. As a compound used in scientific research, its mechanism of action would likely depend on the specific context of the study or experiment.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid involves the protection of a carboxylic acid group, followed by the addition of a methyl group to a dioxane ring, and then deprotection of the carboxylic acid group.", "Starting Materials": [ "2-methyl-1,4-dioxane", "acetic anhydride", "pyridine", "hydrochloric acid", "sodium hydroxide", "methanol", "diethyl ether" ], "Reaction": [ "2-methyl-1,4-dioxane is reacted with acetic anhydride and pyridine to form 2-acetoxy-5-methyl-1,4-dioxane.", "The resulting compound is then treated with hydrochloric acid to remove the acetyl group and form 2-hydroxy-5-methyl-1,4-dioxane.", "Sodium hydroxide is added to the 2-hydroxy-5-methyl-1,4-dioxane to form the sodium salt of the compound.", "The sodium salt is then reacted with methyl iodide to add a methyl group to the dioxane ring and form rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid.", "Finally, the carboxylic acid group is deprotected using methanol and diethyl ether to obtain the desired compound." ] } | |
CAS RN |
2639371-31-4 |
Molecular Formula |
C7H12O4 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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